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Compound of Interest

Compound Name: Cyclopentadecanone

Cat. No.: B167302

For researchers, scientists, and professionals in drug development, the selection of an
appropriate fixative is a critical step in ensuring the stability and longevity of a fragrance profile.
This guide provides a detailed comparison of the efficacy of Cyclopentadecanone, a
macrocyclic musk, with commonly used synthetic alternatives, supported by experimental data
and detailed methodologies.

Cyclopentadecanone, also known by trade names such as Exaltone and Romanone, is widely
regarded by perfumers as one of the most effective and versatile fragrance fixatives available.
[1][2] It is a macrocyclic musk that occurs naturally in muskrat oil at very low concentrations
and is known for its distinct musk-like, sweet, and powdery scent.[1] For consistent quality and
sustainability, a nature-identical version is produced in laboratories.[1]

The primary function of a fixative is to reduce the evaporation rate of more volatile fragrance
components, thereby prolonging the overall scent duration.[3][4] This is achieved by anchoring
the lighter top and middle notes, allowing for a more gradual and harmonious scent evolution
on the skin.[5] Synthetic fixatives are broadly categorized into macrocyclic musks (like
Cyclopentadecanone), polycyclic musks (such as Galaxolide), and other compounds like
Ambroxane.

Quantitative Performance Data
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While direct comparative quantitative data between Cyclopentadecanone and all synthetic
alternatives is limited in publicly available literature, we can analyze the performance of a
representative synthetic fixative, Ambroxane, to understand the impact of a fixative on
fragrance longevity. The following table summarizes experimental data from a study evaluating
a perfume formulation with and without Ambroxane.[3][4]

Table 1: Comparative Performance of a Synthetic Fixative (Ambroxane)

. Formulation with Formulation without
Performance Metric .
Ambroxane Fixative (Control)
Evaporation Rate (mg/hour) 0.010 0.017
pH (digital pH meter) 7.04 7.11
Stability (14 days at 4°C, 27°C,  Clear, homogeneous, no Clear, homogeneous, no
50°C) phase separation phase separation

Data sourced from a study on Ambroxane as a synthetic fixative.[3][4]

The data clearly indicates that the presence of a synthetic fixative significantly reduces the
evaporation rate of the fragrance, thereby enhancing its longevity.[3][4] While specific
numerical values for Cyclopentadecanone are not provided in this context, its reputation as a
superior fixative suggests its performance would be at least comparable, if not superior, to
other synthetic alternatives in reducing fragrance volatility.

Experimental Protocols

To ensure objective and reproducible evaluation of fixative efficacy, standardized experimental
protocols are essential. The following methodologies are key for comparing the performance of
Cyclopentadecanone and its synthetic alternatives.

Evaporation Rate Measurement

This protocol is designed to quantify the loss of fragrance over time.

» Objective: To determine the rate at which a fragrance formulation evaporates.
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o Methodology:

o An analytical balance is used to accurately weigh a sample of the perfume formulation in a
standardized container.

o The sample is placed in a controlled environment with consistent temperature and airflow.
o The weight of the sample is recorded at regular intervals over an extended period.

o The evaporation rate is calculated by determining the mass loss per unit of time (e.g.,
mg/hour).[3][4]

Headspace Gas Chromatography-Mass Spectrometry
(GC-MS) Analysis

This technique allows for the detailed analysis of the volatile compounds in the air surrounding
a fragrance sample, providing insights into the evaporation of individual scent molecules.[6][7]

[8]

o Objective: To analyze the composition of the fragrance vapor over time to understand the
fixative's effect on the release of different scent notes.

o Methodology:

o A small amount of the fragrance formulation is applied to a neutral substrate (e.qg., filter
paper or synthetic skin).

o The substrate is placed in a sealed vial, creating a "headspace" of air containing the
evaporated fragrance molecules.[7]

o A sample of the headspace air is collected using a solid-phase microextraction (SPME)
fiber.[6]

o The collected volatile compounds are then desorbed from the fiber into a gas
chromatograph coupled with a mass spectrometer (GC-MS) for separation and
identification.[6][7]
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o By analyzing the headspace at different time points, the change in the concentration of
each volatile component can be tracked, demonstrating the fixative's ability to retain top
and middle notes.

Sensory Evaluation of Fragrance Longevity

This protocol involves human panelists to assess the perceived scent intensity and character
over time.

o Objective: To evaluate the performance of the fixative based on human perception of
fragrance longevity and sillage (the scent trail left by the wearer).

o Methodology:
o A panel of trained sensory assessors is recruited.

o Standardized amounts of the fragrance formulations (with and without the fixative, and
with different fixatives) are applied to the panelists' skin (typically the forearm).

o Panelists evaluate the fragrance intensity and character at specified time intervals (e.g.,
immediately after application, 1 hour, 3 hours, 6 hours, etc.).

o A standardized rating scale is used to score the perceived intensity.

o The data is statistically analyzed to determine significant differences in longevity and scent
profile between the different formulations.

Comparative Experimental Workflow

The following diagram illustrates a logical workflow for the comparative evaluation of fragrance
fixatives.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Formulation Phase

Synthetic Alternative 1
(e.g., Galaxolide)

Synthetic Alternative 2
(e.g., Ambroxane)

Fragrance Concentrate (Cyclopemadecanone) Control (No Fixative) Solvent (e.g., Ethanol)

Preparation of Test Formulations

Sensory Evaluation Phase

Analytical Testing Phase

A
Evaporation Rate Measurement Headspace GC-MS Analysis
\

Panelist Application
Timed Olfactory Assessment

Data Analysis & Comparison

Quantitative Data Comparison
(Evaporation Rate, GC-MS Data)

Sensory Data Analysis
(Longevity, Sillage)

Efficacy Conclusion

Click to download full resolution via product page

Caption: Workflow for comparing the efficacy of fragrance fixatives.

Conclusion

Cyclopentadecanone is a highly esteemed fixative in the fragrance industry, valued for its
powerful and aesthetically pleasing musk profile. While comprehensive, direct quantitative
comparisons with all synthetic alternatives are not readily available in published literature, the
established methodologies for testing fixative performance provide a clear framework for in-
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house evaluation. The data available for other synthetic fixatives, such as Ambroxane,
demonstrates the significant impact a fixative can have on fragrance longevity. Based on expert
opinion and its widespread use in high-end perfumery, Cyclopentadecanone is expected to
exhibit exceptional performance in extending fragrance life and enhancing its overall character.
For researchers and developers, the choice of fixative will ultimately depend on the desired
scent profile, performance requirements, and formulation compatibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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